Cas no 2940962-34-3 (2-Bromo-5-fluoro-4-iodo-pyridin-3-amine)

• Product Name: 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine
• CAS No: 2940962-34-3
• MF: C₅H₃BrFIN₂
• MW: 316.897595643997
• CID: 6800591
• PubChem ID: 169449172
• Update Time: 2025-08-03

2-Bromo-5-fluoro-4-iodo-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2940962-34-3
• F98155
• 2-BROMO-5-FLUORO-4-IODO-PYRIDIN-3-AMINE
• 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine

• Inchi： 1S/C5H3BrFIN2/c6-5-4(9)3(8)2(7)1-10-5/h1H,9H2
• InChI Key： HBNLCZQTTZWPRM-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1N)Br)F

Computed Properties

• Exact Mass: 315.85084g/mol
• Monoisotopic Mass: 315.85084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine

Introduction to 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine (CAS No. 2940962-34-3)

2-Bromo-5-fluoro-4-iodo-pyridin-3-amine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2940962-34-3, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and roles in drug development. The structural features of this compound, including the presence of bromine, fluorine, and iodine substituents, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The significance of 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine lies in its utility as a building block for the creation of novel therapeutic compounds. Pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious disorders, and neurological conditions. The halogenated pyridines, such as this one, are particularly interesting due to their ability to modulate biological pathways through interactions with specific target proteins and enzymes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can selectively bind to disease-causing targets. The halogen atoms in 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine serve as crucial handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many approved drugs and are known for their enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can effectively halt aberrant signaling cascades. The presence of bromine and iodine substituents on the pyridine ring enhances the electrophilicity of the molecule, making it an excellent candidate for further derivatization into potent kinase inhibitors.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The fluorine atom introduces metabolic stability and can influence the pharmacokinetic properties of drug candidates. For instance, fluorine substitution can increase lipophilicity and binding affinity while reducing susceptibility to degradation by enzymes. The combination of bromine and fluorine in 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine creates a versatile scaffold that allows for fine-tuning of these properties through subsequent chemical modifications.

The iodine substituent on the pyridine ring adds another layer of reactivity, enabling palladium-catalyzed coupling reactions with various nucleophiles. This reactivity is particularly useful for generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development. The ability to rapidly diversify the structure around a core heterocyclic scaffold is essential for exploring chemical space efficiently.

In addition to its role as an intermediate in drug synthesis, 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine has shown promise in materials science applications. Halogenated pyridines can be incorporated into organic electronic materials due to their ability to form stable conjugated systems. These materials are used in devices such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The electronic properties imparted by the halogen substituents can be tailored to optimize device performance.

The synthesis of 2-Bromo-5-fluoro-4-iodo-pyridin-3-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions followed by functional group interconversions. The use of modern catalytic methods has improved the efficiency and scalability of these synthetic routes, making it feasible to produce this compound in quantities sufficient for research purposes.

From a computational chemistry perspective, understanding the structural and electronic properties of 2-Bromo-5-fluoro-4-iodo-pyridin-3-am ine is crucial for rational drug design. Advanced computational methods such as density functional theory (DFT) can provide insights into molecular interactions and predict binding affinities with biological targets. These predictions guide experimental efforts by highlighting key regions for optimization.

The growing interest in fragment-based drug discovery has also positioned 2-Bromo -5-fluoro -4 -iodo -pyridin -3 -amine as a valuable scaffold for generating hit compounds. Fragment-based approaches involve identifying small molecular fragments that bind weakly to a target protein but can be linked together to form high-affinity inhibitors. The structural complexity and reactivity features of this compound make it an attractive candidate for fragment assembly strategies.

In conclusion, 2-Bromo -5 -fluoro -4 -iodo -pyridin -3 -amine (CAS No. 2940962 -34 -3) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse applications ranging from kinase inhibition to materials science. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will remain indispensable tools for advancing chemical biology and drug development.